Cas no 2418733-53-4 (tert-butyl 4-(5-amino-3-ethynyl-2-methylphenyl)methylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-(5-amino-3-ethynyl-2-methylphenyl)methylpiperazine-1-carboxylate
• CAS No: 2418733-53-4
• MF: C₁₉H₂₇N₃O₂
• MW: 329.436584711075
• CID: 5680696
• PubChem ID: 165773294
• Update Time: 2025-05-25

tert-butyl 4-(5-amino-3-ethynyl-2-methylphenyl)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[(5-amino-3-ethynyl-2-methylphenyl)methyl]piperazine-1-carboxylate
• 2418733-53-4
• EN300-26627823
• tert-butyl 4-(5-amino-3-ethynyl-2-methylphenyl)methylpiperazine-1-carboxylate

• Inchi： 1S/C19H27N3O2/c1-6-15-11-17(20)12-16(14(15)2)13-21-7-9-22(10-8-21)18(23)24-19(3,4)5/h1,11-12H,7-10,13,20H2,2-5H3
• InChI Key： RLUCVTCXIHMPDJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC2C=C(C=C(C#C)C=2C)N)CC1)=O

Computed Properties

• Exact Mass: 329.21032711g/mol
• Monoisotopic Mass: 329.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.8Ų

Additional information on tert-butyl 4-(5-amino-3-ethynyl-2-methylphenyl)methylpiperazine-1-carboxylate

Professional Introduction to Tert-butyl 4-(5-amino-3-ethynyl-2-methylphenyl)methylpiperazine-1-carboxylate (CAS No. 2418733-53-4)

Tert-butyl 4-(5-amino-3-ethynyl-2-methylphenyl)methylpiperazine-1-carboxylate, identified by the chemical compound code CAS No. 2418733-53-4, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of piperazine derivatives, which are well-documented for their diverse pharmacological properties, including neurokinetic and cardiovascular effects. The unique structural features of this molecule, particularly its tert-butyl substituent and the presence of both ethynyl and methyl groups on the aromatic ring, contribute to its distinct chemical and biological profile.

The synthesis of Tert-butyl 4-(5-amino-3-ethynyl-2-methylphenyl)methylpiperazine-1-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the 5-amino group at the para position relative to the ethynyl substituent enhances the compound's potential bioactivity by increasing its solubility in polar environments while maintaining sufficient lipophilicity for membrane permeability. This balance is critical for compounds intended for systemic administration, where pharmacokinetic properties significantly influence therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various biological targets with remarkable accuracy. Molecular docking studies have suggested that Tert-butyl 4-(5-amino-3-ethynyl-2-methylphenyl)methylpiperazine-1-carboxylate may interact with enzymes and receptors involved in neurotransmitter modulation, making it a promising candidate for treating neurological disorders such as depression and anxiety. The tert-butyl group, in particular, has been shown to stabilize the molecule's three-dimensional conformation, improving its binding stability to protein targets.

In vitro experiments have begun to unravel the pharmacological profile of this derivative. Initial studies indicate that it exhibits moderate affinity for serotonin reuptake transporters (SERTs) and norepinephrine reuptake transporters (NETs), suggesting potential anxiolytic and antidepressant effects. Additionally, the presence of an ethynyl group may facilitate further derivatization, allowing chemists to fine-tune its pharmacological properties through structural modifications. This flexibility is particularly valuable in drug discovery pipelines where lead optimization is a key step.

The role of piperazine derivatives in modern medicine cannot be overstated. These compounds have been successfully employed in various therapeutic areas, including antipsychotics, antihistamines, and antihypertensives. The structural motif of Tert-butyl 4-(5-amino-3-ethynyl-2-methylphenyl)methylpiperazine-1-carboxylate aligns well with this legacy, offering a scaffold that can be modified to address unmet medical needs. Researchers are particularly interested in exploring its potential as a precursor for next-generation therapeutics that combine multiple pharmacological actions into a single molecule.

From a synthetic chemistry perspective, one of the most intriguing aspects of this compound is its ability to serve as a building block for more complex structures. The carboxylic acid moiety at the piperazine nitrogen allows for further functionalization via esterification or amidation reactions, while the aromatic ring provides numerous sites for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations are essential for constructing highly complex molecules with tailored biological activities.

The growing interest in Tert-butyl 4-(5-amino-3-ethynyl-2-methylphenyl)methylpiperazine-1-carboxylate is also driven by its potential applications in drug delivery systems. Advances in nanotechnology have opened up new possibilities for encapsulating this compound within lipid nanoparticles or polymeric micelles, which can enhance its bioavailability and target specificity. Such innovations are critical for improving therapeutic outcomes, especially in cases where systemic delivery poses challenges due to poor solubility or rapid metabolism.

Future research directions may focus on exploring the compound's interactions with other biological pathways beyond neurotransmitter systems. For instance, preliminary data suggest that it might influence inflammatory responses by modulating cytokine production or interacting with immune cell surface receptors. Such findings could open up new therapeutic avenues in chronic inflammatory diseases where dysregulation of immune responses plays a pivotal role.

The development of high-throughput screening (HTS) platforms has accelerated the pace at which novel compounds like Tert-butyl 4-(5-amino-3-ethynyl-2-methylphenyl)methylpiperazine-1-carboxylate can be evaluated for their biological activity across multiple targets simultaneously. This approach has already led to the identification of several hit compounds that show promise in preclinical studies. As HTS technologies continue to evolve, researchers will be able to screen larger libraries of derivatives more efficiently, thereby expediting the drug discovery process.

In conclusion, Tert-butyl 4-(5-amino-3-ethynyl-2-methylphenyl)methylpiperazine-1-carboxyllate (CAS No. 2418733-53-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its synthesis presents both challenges and opportunities for chemists seeking to develop novel bioactive molecules, while its pharmacological profile suggests promising uses in treating neurological disorders and possibly other conditions involving aberrant cellular signaling pathways. As research continues to uncover new aspects of this compound's biology and chemistry, it is likely to remain at the forefront of medicinal chemistry innovation.